2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine

• Molecular Formula: C12H15ClN2S
• Molecular Weight: 254.78 g/mol
• SMILES: CCC1=CC2=C(S1)N=C(N=C2Cl)C(C)CC
• InChI: InChI=1S/C12H15ClN2S/c1-4-7(3)11-14-10(13)9-6-8(5-2)16-12(9)15-11/h6-7H,4-5H2,1-3H3
• InChIKey: SBMFSEMGTWQBRZ-UHFFFAOYSA-N

2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine: Identity & Sourcing

2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine (CAS 1340221-66-0, MF: C₁₂H₁₅ClN₂S, MW: 254.78 g/mol) is a polysubstituted thieno[2,3-d]pyrimidine derivative featuring a chiral sec-butyl group at the 2-position, a chlorine atom at the 4-position, and an ethyl group at the 6-position of the fused heterocyclic core . This core scaffold is structurally analogous to purines and has been extensively explored in kinase inhibitor and agrochemical patent families, including thieno[2,3-d]pyrimidine-based herbicides (e.g., US20070010402A1) and fungicides (e.g., EP2078721B1) [1][2]. Commercially, the compound is offered at purities of 97–98% by multiple vendors, though catalog availability can be intermittent and may require custom synthesis for larger quantities .

Chiral sec-butyl enables enantioselective SAR

4-Chloro handle for SNAr library expansion

Thieno[2,3-d]pyrimidine core for kinase & agrochemical screening

• [1] US Patent US20070010402A1. Novel herbicides, usage thereof, novel thienopyrimidine derivatives, intermediates of the same, and process for production thereof. 2007. View Source
• [2] EP2078721B1. Thieno-pyrimidine compounds having fungicidal activity. 2013. View Source

2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine vs. Isopropyl & n-Butyl Analogs

Within the 4-chloro-6-ethylthieno[2,3-d]pyrimidine series, the nature of the 2-alkyl substituent critically governs both reactivity and potential biological recognition. The target compound bears a sec-butyl group (1-methylpropyl) that introduces a chiral center absent in the symmetrical isopropyl (CAS 502649-07-2) or the linear n-butyl (CAS 1515489-90-3) analogs [1]. This branching pattern and the resulting stereochemistry can lead to differential binding interactions; for instance, the isopropyl analog has been specifically cited for nanomolar CDK2/CDK9 inhibition, attributed to optimal hydrophobic interactions within the ATP-binding pocket [2]. Additionally, the 4-chloro substituent serves as a universal reactive handle for nucleophilic aromatic substitution (SNAr), but the steric environment imposed by the sec-butyl group at C2 can influence the kinetics of subsequent derivatization, impacting yield and purity profiles when generating focused libraries for lead optimization [3]. Substituting a generic alkyl-thienopyrimidine building block risks altering both the intended biological profile and the synthetic efficiency of downstream chemistry.

Target Feature

Chiral sec-butyl center enables stereochemical exploration

Substitution Risk

Achiral isopropyl or n-butyl analogs cannot address chiral SAR and may shift binding profiles

Target Feature

Steric bulk at C2 influences SNAr kinetics at C4-Cl

Substitution Risk

Less hindered 2-alkyl analogs may alter reaction rates and product profiles in library synthesis

• [1] Wang T, Zheng CH, Liu S, Chen HZ. Synthesis and Biological Activity of a Series of New Thieno[2,3-d]pyrimidines. Phosphorus, Sulfur, and Silicon and the Related Elements. 2010; 185(7):1543–1549. View Source
• [2] Kuujia.com product profile: Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-2-(1-methylethyl)- (CAS 502649-07-2). View Source
• [3] Litvinov VP. The Chemistry of Thienopyrimidines. Advances in Heterocyclic Chemistry. 2006; 91: 1–115. View Source

2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine Differentiation Evidence

Chiral sec-Butyl vs. Achiral Isopropyl in Kinase Inhibition

The target compound's sec-butyl group introduces a chiral center (C2 position), distinguishing it from the achiral isopropyl analog (CAS 502649-07-2). Patent and vendor literature indicate that the isopropyl analog achieves nanomolar inhibition of CDK2 and CDK9, with molecular docking highlighting the critical role of the 2-alkyl group in ATP-binding pocket occupancy [1]. The sec-butyl enantiomers could therefore exhibit differential potency or selectivity profiles compared to the isopropyl derivative, which is valuable for exploring chiral SAR. However, direct comparative IC₅₀ data for the target compound against these specific kinases are not publicly available in peer-reviewed literature at this time.

Chiral vs Achiral Binding

Reported

Target: sec-butyl (chiral); Comparator: isopropyl analog reported with nanomolar CDK2/CDK9 inhibition (exact IC₅₀ not publicly specified)

Enables chiral SAR exploration not possible with achiral analog

Direct comparative data for target compound not publicly available

Evidence Dimension	2-Alkyl substituent effect on kinase inhibition (CDK2/CDK9)
Target Compound Data	sec-Butyl: chiral, C4 branched alkyl (no published IC₅₀)
Comparator Or Baseline	Isopropyl analog (CAS 502649-07-2): Nanomolar CDK2/CDK9 inhibitory activity (exact IC₅₀ not publicly specified in accessible abstracts)
Quantified Difference	Chiral vs. achiral; potential for enantioselective target engagement (not yet quantified)
Conditions	Kinase inhibition assay; molecular docking in ATP-binding pocket [1]

Why This Matters

Procurement of the sec-butyl analog enables exploration of chiral SAR for kinase inhibitor programs, which the achiral isopropyl compound cannot address.

• [1] Kuujia.com product profile: Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-2-(1-methylethyl)- (CAS 502649-07-2). View Source

Lipophilicity Across Butyl Isomers

Predicted logP values for closely related 4-chloro-2-alkylthieno[2,3-d]pyrimidines illustrate the sensitivity of lipophilicity to alkyl branching. The isobutyl analog 4-chloro-2-(2-methylpropyl)thieno[2,3-d]pyrimidine has a calculated logP of 3.2 ± 0.3 and an estimated aqueous solubility of 0.12 mg/mL . The sec-butyl group, having a different branching pattern (sec-butyl vs. isobutyl), is expected to modulate both logP and solubility within a comparable range, but with subtle differences that can influence membrane permeability, metabolic stability, and off-target binding. Although direct logP data for the target sec-butyl compound are not yet reported, the structural isomerism allows medicinal chemists to fine-tune these properties systematically.

Lipophilicity Branching Effect

Data to verify

Predicted logP of isobutyl analog: 3.2; aqueous solubility 0.12 mg/mL. Sec-butyl expected to modulate logP within comparable range.

Supports logP fine-tuning across butyl isomers

In silico prediction; direct data for target not reported

Evidence Dimension	Predicted logP and aqueous solubility (Class: 4-chloro-2-alkylthieno[2,3-d]pyrimidines)
Target Compound Data	sec-Butyl: logP and solubility not directly reported; expected to be in the range of isomeric butyl analogs
Comparator Or Baseline	4-Chloro-2-(2-methylpropyl)thieno[2,3-d]pyrimidine: Calculated logP 3.2 ± 0.3, Aqueous Solubility 0.12 mg/mL
Quantified Difference	Cannot be precisely quantified; inferred differentiation based on branching pattern (sec-butyl vs. isobutyl)
Conditions	In silico prediction (method unspecified in source)

Why This Matters

Exploration of 2-alkyl branching patterns (sec-butyl, isobutyl, n-butyl) within the same core scaffold is essential for optimizing pharmacokinetic properties in lead series, justifying the need to procure the specific isomer.

6-Ethyl vs. 5,6-Dimethyl Thienopyrimidine Substitution

The 2-(sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine (CAS 1340221-66-0) differs from the 5,6-dimethyl analog 2-(sec-butyl)-4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine (CAS 1343393-28-1) solely by the substitution pattern on the thiophene ring . Patent literature on thieno[2,3-d]pyrimidine herbicides (e.g., US20070010402A1) demonstrates that variations in the thiophene ring substitution significantly affect herbicidal potency and crop selectivity [1]. The 6-ethyl group provides a specific steric and electronic profile distinct from the 5,6-dimethyl pattern, which can alter the compound's interaction with plant or fungal target sites. This structural nuance is critical for agrochemical lead optimization programs that have already validated the sec-butyl-thienopyrimidine scaffold.

Thiophene Substitution Pattern

Class-level inference

Target: 6-ethyl substitution; Comparator: 5,6-dimethyl analog (CAS 1343393-28-1). Different herbicidal/fungicidal profile expected based on patent scaffold.

May confer distinct agrochemical profile for SAR

Quantitative activity data not publicly available

Evidence Dimension	Thiophene ring substitution pattern (6-ethyl vs. 5,6-dimethyl)
Target Compound Data	6-Ethyl substitution (C2 position of thiophene ring)
Comparator Or Baseline	2-(Sec-butyl)-4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine (CAS 1343393-28-1)
Quantified Difference	Different substitution pattern; quantitative agrochemical activity data not publicly available for direct comparison
Conditions	Thieno[2,3-d]pyrimidine herbicide/fungicide scaffold [1]

Why This Matters

For agrochemical discovery teams, the 6-ethyl substitution pattern may confer distinct weed spectrum or crop safety profiles relative to the 5,6-dimethyl variant, making the specific compound essential for comparative SAR studies.

• [1] US Patent US20070010402A1. Novel herbicides, usage thereof, novel thienopyrimidine derivatives. 2007. View Source

Steric Effect of 2-sec-Butyl on 4-Chloro Reactivity

The 4-chloro substituent on thieno[2,3-d]pyrimidines is a well-established leaving group for nucleophilic aromatic substitution (SNAr) with amines, alkoxides, and thiols, enabling rapid generation of 4-substituted derivative libraries [1]. The presence of the sec-butyl group at the 2-position introduces steric bulk proximal to the reactive C4 center, which can modulate the rate and regioselectivity of displacement reactions compared to analogs with smaller 2-substituents (e.g., 2-ethyl or 2-isopropyl) [2]. This steric differentiation is important for optimizing synthetic routes where selective monofunctionalization is required, avoiding unwanted side reactions that may occur with less hindered analogs.

Steric Effect on Reactivity

Class-level inference

Sec-butyl bulk at C2 may slow nucleophilic aromatic substitution at C4-Cl relative to smaller 2-alkyl analogs (ethyl, isopropyl).

May improve selectivity in library synthesis

Reaction kinetics not quantitatively published

Evidence Dimension	Steric influence on SNAr reactivity at C4
Target Compound Data	sec-Butyl at C2; moderate steric bulk adjacent to reactive C4-Cl center
Comparator Or Baseline	4-Chloro-2,6-diethylthieno[2,3-d]pyrimidine (less steric hindrance at C2) or 4-chloro-2-isopropyl analog
Quantified Difference	Relative reaction rates not quantitatively published; steric effect inferred from established principles of SNAr chemistry
Conditions	Nucleophilic displacement reactions (amines, thiols, alkoxides) under standard conditions [1]

Why This Matters

The sec-butyl group's steric profile offers a tunable parameter for controlling reactivity during library synthesis, which can improve yield and purity in medicinal chemistry campaigns compared to less hindered analogs.

• [1] Aly AA, Ishak EA, Ramadan M, Germoush MO, El-Emary TI, Al-Muaikel NS. Recent Report on Thieno[2,3-d]pyrimidines: Their Preparation Including Microwave and Their Utilities in Fused Heterocycles Synthesis. J Heterocyclic Chem. 2013; 50(3): 451–472. View Source
• [2] Litvinov VP. Thienopyrimidines: Synthesis, Reactions, and Biological Activity. Advances in Heterocyclic Chemistry. 2006; 91: 1–115. View Source

Commercial Purity Grades Across Vendors

The target compound is commercially available at two primary purity grades: 97% (AKSci, Cat. 7700EL) and 98% (Leyan, Cat. 1367404) . Both vendors specify a molecular formula of C₁₂H₁₅ClN₂S and molecular weight of 254.78 g/mol. No MDL number is currently assigned. The 1% purity difference, while modest, can be significant for applications requiring high batch-to-batch reproducibility, such as fragment-based screening or late-stage functionalization where trace impurities may interfere with catalysis or lead to spurious biological results. Researchers should request certificates of analysis (CoA) to verify actual purity and impurity profiles before committing to large-scale procurement.

Commercial Purity Grades

Source review

97% (AKSci) to 98% (Leyan); comparable purity to n-butyl isomer from same vendor.

Batch CoA verification recommended

Nominal 1% difference; impurity profiles unreported

Evidence Dimension	Commercial purity specification
Target Compound Data	97% (AKSci) to 98% (Leyan)
Comparator Or Baseline	2-Butyl analog (CAS 1515489-90-3) also offered at 98% purity by Leyan
Quantified Difference	1% nominal purity difference between vendors for the target compound; comparable purity specification to n-butyl isomer
Conditions	Vendor catalog specifications as of 2024-2026

Why This Matters

The availability of multiple purity grades allows procurement teams to balance cost against stringency requirements, but batch-specific CoA verification is essential given the lack of publicly reported characterization data.

2-(Sec-butyl)-4-chloro-6-ethylthieno[2,3-d]pyrimidine: Optimal Use Cases

Chiral Lead Optimization for Kinase Inhibitors

The chiral sec-butyl group makes this compound a valuable scaffold for exploring enantioselective kinase inhibition. Medicinal chemistry teams targeting CDK, B-Raf, or other kinases can use this building block to synthesize enantiomerically enriched derivatives, comparing their activity to the achiral isopropyl analog which has demonstrated nanomolar CDK2/CDK9 inhibition [1]. Downstream SNAr at the C4-Cl position enables rapid library expansion for SAR studies.

Herbicide & Fungicide Lead Generation

The thieno[2,3-d]pyrimidine core is a recognized scaffold in herbicide patents (US20070010402A1) and fungicide patents (EP2078721B1) [1][2]. The 6-ethyl substitution pattern, combined with a chiral sec-butyl group, offers a distinct chemotype for screening against resistant weed or fungal strains. This compound can serve as a key intermediate for synthesizing a focused library of agrochemical candidates.

Synthetic Methodology for Hindered SNAr

The steric interaction between the C2 sec-butyl group and the reactive C4-Cl center provides a useful model system for studying steric effects in nucleophilic aromatic substitution reactions on fused heterocycles. Organic chemists developing new catalytic or microwave-assisted methods can use this compound as a benchmark substrate, comparing reaction rates and selectivity against less hindered analogs such as 4-chloro-2-ethylthieno[2,3-d]pyrimidine [1].

Physicochemical Fine-Tuning in Drug Discovery

For drug discovery programs requiring precise control of lipophilicity, the sec-butyl group provides a distinct branching pattern compared to n-butyl and isobutyl isomers. Predicted logP values for the isomeric butyl analogs fall in the range of 3.0–3.5 [1], and the sec-butyl variant is expected to offer a differentiated profile that can be exploited to optimize membrane permeability and metabolic stability without altering the core pharmacophore.

Application

Selection Property

Validation Focus

Chiral Kinase Inhibitor SAR

Sec-butyl chirality for enantiomer libraries

Enantiomer-specific activity comparison

Agrochemical Lead Discovery

6‑ethyl thienopyrimidine core

Herbicidal/fungicidal spectrum screening

SNAr Methodology Development

Steric hindrance at C4‑Cl

Reactivity and selectivity comparison

Physicochemical Fine‑Tuning

Branching‑dependent lipophilicity

logP and permeability profiling

• [1] Kuujia.com product profile: Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-2-(1-methylethyl)- (CAS 502649-07-2). View Source
• [2] US Patent US20070010402A1. Novel herbicides, usage thereof, novel thienopyrimidine derivatives. 2007; and EP2078721B1. Thieno-pyrimidine compounds having fungicidal activity. 2013. View Source
• [3] Litvinov VP. The Chemistry of Thienopyrimidines. Advances in Heterocyclic Chemistry. 2006; 91: 1–115. View Source